Cas no 70066-68-1 (4'-Bromo-(1,1'-biphenyl)-3,4-diol)

4'-Bromo-(1,1'-biphenyl)-3,4-diol structure
70066-68-1 structure
Product Name:4'-Bromo-(1,1'-biphenyl)-3,4-diol
CAS No:70066-68-1
MF:C12H9BrO2
MW:265.102662801743
CID:974572
PubChem ID:155358
Update Time:2025-04-19

4'-Bromo-(1,1'-biphenyl)-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • 4'-Bromo-(1,1'-biphenyl)-3,4-diol
    • 4-(4-bromophenyl)benzene-1,2-diol
    • (1,1'-Biphenyl)-3,4-diol, 4'-bromo-
    • 70066-68-1
    • DTXSID80220345
    • Inchi: 1S/C12H9BrO2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7,14-15H
    • InChI Key: BFZIKLDKVCLONH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 263.97857
  • Monoisotopic Mass: 263.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.58
  • Boiling Point: 412.8°C at 760 mmHg
  • Flash Point: 203.4°C
  • Refractive Index: 1.664
  • PSA: 40.46
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